Cas no 1335050-19-5 (5-Bromo-2-(2,2,2-trifluoroethyl)pyridine)

• Product Name: 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine
• CAS No: 1335050-19-5
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD19688639
• CID: 1033506
• PubChem ID: 71303660
• Update Time: 2025-10-31

5-Bromo-2-(2,2,2-trifluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine
• 5-Bromo-2-(2,2,2-trifluoro-ethyl)-pyridine
• EN300-307436
• XDBQGOYOGIWYFG-UHFFFAOYSA-N
• MFCD19688639
• BS-49807
• CS-0196690
• 1335050-19-5
• SCHEMBL23148799
• AB76326
• DTXSID80745068
• AKOS016845113
• DB-253349

• MDL： MFCD19688639
• Inchi： 1S/C7H5BrF3N/c8-5-1-2-6(12-4-5)3-7(9,10)11/h1-2,4H,3H2
• InChI Key： XDBQGOYOGIWYFG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(F)(F)F

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine

Introduction to 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine (CAS No. 1335050-19-5)

5-Bromo-2-(2,2,2-trifluoroethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1335050-19-5, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic aromatic compound features a bromine substituent at the 5-position of the pyridine ring and a 2,2,2-trifluoroethyl group at the 2-position. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of biologically active molecules.

The bromine atom in 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including those found in modern pharmaceuticals. The trifluoroethyl group, on the other hand, introduces fluorine atoms that can modulate the electronic properties and metabolic stability of the resulting compounds. This is particularly relevant in drug design, where fluorine substitution often enhances binding affinity and pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the utility of 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine in the synthesis of kinase inhibitors and other targeted therapeutics. For instance, studies have demonstrated its role as a precursor in developing small-molecule inhibitors that disrupt aberrant signaling pathways in cancer and inflammatory diseases. The combination of the bromine moiety for palladium-catalyzed cross-coupling and the trifluoroethyl group for lipophilic modulation makes this compound a valuable building block for drug discovery campaigns.

In addition to its pharmaceutical applications, 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine has been explored in materials science and agrochemical research. Its unique structural features allow for the design of novel ligands and catalysts with tailored properties. For example, researchers have utilized derivatives of this compound to develop more efficient organometallic catalysts for C–F bond activation and other challenging transformations. The growing interest in fluorinated compounds underscores the importance of intermediates like 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine in advancing synthetic methodologies.

The synthesis of 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pyridine derivatives followed by alkylation with trifluoromethanol or related electrophiles. Advances in catalytic systems have enabled more efficient and sustainable synthetic strategies, reducing reliance on hazardous reagents and improving atom economy. These innovations align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining or enhancing synthetic efficiency.

From a regulatory perspective, 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine is subject to standard chemical safety protocols due to its reactivity and potential health effects associated with brominated compounds. Handling procedures must adhere to established guidelines to ensure worker safety and environmental compliance. While not classified as a hazardous material under typical circumstances, proper storage conditions—such as temperature control and inert atmosphere—are recommended to prevent degradation or unintended reactions.

The future prospects for 5-Bromo-2-(2,2,2-trifluoroethyl)pyridine are promising, given its broad applicability across multiple scientific disciplines. Ongoing research continues to uncover new synthetic applications and biological activities associated with its derivatives. As drug discovery efforts intensify and demand for fluorinated compounds grows, intermediates like this will remain integral to next-generation therapeutics. Collaborative efforts between academia and industry are expected to drive further innovation in leveraging such key building blocks for societal benefit.